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Compound of Interest

Compound Name: 1,2-Diphenylpropane

Cat. No.: B1197580 Get Quote

This guide provides immediate and essential safety protocols and logistical information for

researchers, scientists, and drug development professionals handling 1,2-Diphenylpropane
(CAS No. 5814-85-7). Adherence to these guidelines is critical for ensuring personal safety and

mitigating environmental risks.

Hazard Identification and Classification
While specific GHS classification for 1,2-Diphenylpropane is not readily available, data from

analogous compounds suggest it should be handled with care. For related compounds,

hazards include skin irritation, serious eye damage, and potential respiratory irritation.[1][2]

Therefore, it is prudent to treat 1,2-Diphenylpropane as a hazardous substance.

Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][3] Wash hands and

any exposed skin thoroughly after handling.[4] Wear protective gloves, clothing, eye

protection, and face protection.[1][2][3]

Response: In case of skin contact, wash with plenty of water. If skin irritation occurs, seek

medical attention.[2][3] For eye contact, rinse cautiously with water for several minutes.[4][5]

If inhaled, move the person to fresh air.[5]

Storage: Store in a well-ventilated place and keep the container tightly closed.[1][2]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2][3]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for 1,2-
Diphenylpropane and a related compound for reference.

Property
Value for 1,2-
Diphenylpropane

Value for 2,2-
Diphenylpropane[6]

Molecular Formula C15H16[7][8] C15H16

Molecular Weight 196.29 g/mol [8] Not specified

Physical State Not specified Solid

Boiling Point Not specified Not specified

Density Not specified 0.992 g/cm³ at 20 °C

Flash Point Not specified 110 °C

Water Solubility Not specified Soluble

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following PPE is

mandatory to prevent exposure.
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Protection Type Specific Requirements Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

(conforming to EN 166 or

NIOSH standards). A face

shield is recommended for

larger quantities.[1][3]

Protects against splashes and

dust.

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).[1][3] Gloves must be

inspected before use and

disposed of properly.[1]

Prevents direct skin contact.

Skin & Body Protection

Wear a lab coat. For potential

exposure to larger quantities,

additional protective clothing

may be necessary.[1][3]

Protects skin from accidental

contact.

Respiratory Protection

Work in a well-ventilated area,

preferably a chemical fume

hood.[1] If exposure limits are

exceeded, use a full-face

respirator.[3]

Prevents inhalation of dust or

vapors.[3]

Experimental Workflow: Handling and Disposal
The following diagram outlines the standard operating procedure for handling 1,2-
Diphenylpropane from initial preparation to final disposal.
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Weigh/Dispense Chemical

Begin work

Perform Experiment

Tightly Seal Container After Use

Decontaminate Work Area

Conclude experiment

Collect Waste in Labeled, Sealed Containers

Dispose of Waste via Licensed Facility

Remove and Dispose of PPE Properly
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Risk Management Control Measures Emergency Response

Hazard Identification
(Skin/Eye/Resp Irritant)

Risk Assessment
(Evaluate Exposure Potential)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

First Aid
(Skin/Eye Wash)

Spill Response
(Evacuate, Ventilate, Contain)

Fire Response
(Use CO2, Dry Chemical)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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